Cas no 1028752-25-1 (3-Azabicyclo[3.1.0]hexane-2-carboxamide, N-[[[[4-(acetylamino)-3,5-dichlorophenyl]methyl]amino]iminomethyl]-3-phenyl-)

3-Azabicyclo[3.1.0]hexane-2-carboxamide, N-[[[[4-(acetylamino)-3,5-dichlorophenyl]methyl]amino]iminomethyl]-3-phenyl- structure
1028752-25-1 structure
Product Name:3-Azabicyclo[3.1.0]hexane-2-carboxamide, N-[[[[4-(acetylamino)-3,5-dichlorophenyl]methyl]amino]iminomethyl]-3-phenyl-
CAS No:1028752-25-1
MF:C16H21N3O2Sn
MW:406.066842794418
CID:831077
Update Time:2026-04-29

3-Azabicyclo[3.1.0]hexane-2-carboxamide, N-[[[[4-(acetylamino)-3,5-dichlorophenyl]methyl]amino]iminomethyl]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.1.0]hexane-2-carboxamide, N-[[[[4-(acetylamino)-3,5-dichlorophenyl]methyl]amino]iminomethyl]-3-phenyl-
    • 2-Methyl-2-propanyl 6-cyano-2-(trimethylstannyl)-1H-pyrrolo[2,3-b ]pyridine-1-carboxylate
    • Inchi: InChI=1S/C13H12N3O2.3CH3.Sn/c1-13(2,3)18-12(17)16-7-6-9-4-5-10(8-14)15-11(9)16;;;;/h4-6H,1-3H3;3*1H3;
    • InChI Key: PZTZGPLEGKIROV-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)N1[C]=CC2=C1N=C(C=C2)C#N.[CH3].[CH3].[CH3].[Sn]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
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